Cas no 1804756-37-3 (Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804756-37-3
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4847730
• Update Time: 2025-05-19

Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C8H8F2N2O2/c1-14-8(13)5-4(11)2-3-12-6(5)7(9)10/h2-3,7H,1H3,(H2,11,12)
• InChI Key： UWVXCCOQADVZJD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804756-37-3) is a significant molecule in the field of organic chemistry, particularly within the realms of agrochemicals and pharmaceutical intermediates. This compound has garnered attention due to its unique structural features and versatile applications. Recent advancements in synthetic methodologies and its incorporation into various chemical frameworks have further highlighted its potential across multiple industries.

Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate is characterized by a pyridine ring system, which serves as a foundational structure for numerous bioactive compounds. The presence of a difluoromethyl group at the 2-position and an amino group at the 4-position introduces unique electronic properties, enhancing its reactivity and making it an ideal candidate for further functionalization. The methyl ester group at the 3-position adds to its versatility, allowing for easy modification in synthetic routes.

Recent studies have explored the synthesis of Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate through various routes, including multi-component reactions and catalytic processes. These methods have not only improved the efficiency of synthesis but also reduced environmental impact, aligning with the principles of green chemistry. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, yielding high-purity products with minimal by-products.

The applications of Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate span across multiple domains. In agrochemistry, it has been utilized as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit key enzymatic pathways in pests and pathogens makes it a valuable asset in crop protection. Moreover, its role as a precursor in pharmaceuticals has been documented, particularly in the development of anti-inflammatory and antiviral agents.

Recent research has delved into the pharmacokinetic properties of Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate, shedding light on its absorption, distribution, metabolism, and excretion profiles. These studies are crucial for understanding its potential as a drug candidate and optimizing its bioavailability. Additionally, toxicity studies have been conducted to assess its safety profile, ensuring compliance with regulatory standards.

In terms of environmental impact, Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate has been evaluated for its biodegradability and persistence in natural systems. Findings indicate that under specific conditions, it undergoes rapid degradation, minimizing its ecological footprint. This aligns with global efforts to develop sustainable chemical solutions that minimize harm to ecosystems.

Looking ahead, the future of Methyl 4-amino-2-(difluoromethyl)pyridine-3-carboxylate lies in further exploration of its applications and optimization of synthetic pathways. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel uses and improved manufacturing processes.